![molecular formula C11H8BrNO3 B2709392 Methyl 3-(4-bromophenyl)isoxazole-5-carboxylate CAS No. 377053-86-6](/img/structure/B2709392.png)
Methyl 3-(4-bromophenyl)isoxazole-5-carboxylate
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Overview
Description
“Methyl 3-(4-bromophenyl)isoxazole-5-carboxylate” is a chemical compound with the CAS Number: 377053-86-6 . It has a molecular weight of 282.09 . The compound is typically stored in a refrigerator and is a white to light-yellow powder or crystals .
Molecular Structure Analysis
The IUPAC name for this compound is methyl 3- (4-bromophenyl)-5-isoxazolecarboxylate . Its InChI Code is 1S/C11H8BrNO3/c1-15-11(14)10-6-9(13-16-10)7-2-4-8(12)5-3-7/h2-6H,1H3 .Chemical Reactions Analysis
While specific chemical reactions involving “Methyl 3-(4-bromophenyl)isoxazole-5-carboxylate” are not available, isoxazoles in general are known to be involved in a variety of reactions. For instance, they can undergo (3 + 2) cycloaddition reactions .Physical And Chemical Properties Analysis
“Methyl 3-(4-bromophenyl)isoxazole-5-carboxylate” is a white to light-yellow powder or crystals . It has a molecular weight of 282.09 . The compound is typically stored in a refrigerator .Scientific Research Applications
Building Block for Liquid Crystal Oligomers and Polymers
“Methyl 3-(4-bromophenyl)isoxazole-5-carboxylate” can serve as a key intermediate in the synthesis of heterocyclic liquid crystals . These new thermotropic liquid crystals exhibit a smectic A mesophase (SmA) above a soft crystal phase (CrE) . The new methacrylate oligomers were synthesized by free radical polymerization of the corresponding monomers .
Drug Discovery
Isoxazole, a five-membered heterocyclic moiety found in “Methyl 3-(4-bromophenyl)isoxazole-5-carboxylate”, is commonly found in many commercially available drugs . It is always imperative to unleash new eco-friendly synthetic strategies .
Synthesis of Isoxazolines and Isoxazoles
The possibility to prepare a very wide diversity of functional compounds with different molecular structures for very many different practical applications makes “Methyl 3-(4-bromophenyl)isoxazole-5-carboxylate” a valuable compound in the synthesis of isoxazolines and isoxazoles .
Photochemical Synthesis
“Methyl 3-(4-bromophenyl)isoxazole-5-carboxylate” can be used in the photochemical synthesis of isoxazole-5 (4H)-one derivatives . This process occurs through a photochemical process with intermediate radical formation .
Safety and Hazards
Future Directions
Isoxazoles, including “Methyl 3-(4-bromophenyl)isoxazole-5-carboxylate”, have significant potential for future research and development due to their wide range of applications in the field of drug discovery . They represent a promising scaffold for the synthesis and development of many new promising drugs .
Mechanism of Action
Please consult with a chemical biologist or a medicinal chemist for more specific and detailed information about this compound. They might have access to more specialized databases or unpublished research that could provide the information you’re looking for. If you’re planning to work with this compound in a lab, please make sure to follow all relevant safety procedures, as the compound is classified as potentially harmful .
properties
IUPAC Name |
methyl 3-(4-bromophenyl)-1,2-oxazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrNO3/c1-15-11(14)10-6-9(13-16-10)7-2-4-8(12)5-3-7/h2-6H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXKDYVHKGFPHBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=NO1)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
377053-86-6 |
Source
|
Record name | methyl 3-(4-bromophenyl)-1,2-oxazole-5-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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